Cas no 773135-01-6 (Benzoic acid,2,3,5-trifluoro-, ethyl ester)

• Product Name: Benzoic acid,2,3,5-trifluoro-, ethyl ester
• CAS No: 773135-01-6
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD06204430
• CID: 552116
• PubChem ID: 53419349
• Update Time: 2024-03-01

Benzoic acid,2,3,5-trifluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,3,5-trifluoro-, ethyl ester
• ethyl 2-(2,3,5-trifluorophenyl)acetate
• ETHYL 2,3,5-TRIFLUOROBENZOATE
• 2,3,5-Trifluoro-benzoic acid ethyl ester
• Benzoic acid, 2,3,5-trifluoro-, ethyl ester

• MDL： MFCD06204430
• Inchi： 1S/C9H7F3O2/c1-2-14-9(13)6-3-5(10)4-7(11)8(6)12/h3-4H,2H2,1H3
• InChI Key： FRTATVMWLWOVNQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(F)=CC(F)=C1F

Computed Properties

• Exact Mass: 218.055
• Monoisotopic Mass: 218.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 219.2±35.0 °C at 760 mmHg
• Flash Point: 67.6±18.2 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Benzoic acid,2,3,5-trifluoro-, ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters